Cas no 923001-82-5 (5-Hexen-2-one, 1-diazo-1-[(3-methylphenyl)sulfonyl]-)

• Product Name: 5-Hexen-2-one, 1-diazo-1-[(3-methylphenyl)sulfonyl]-
• CAS No: 923001-82-5
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• CID: 739148
• PubChem ID: 71446107
• Update Time: 2025-04-19

5-Hexen-2-one, 1-diazo-1-[(3-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Hexen-2-one, 1-diazo-1-[(3-methylphenyl)sulfonyl]-
• 1-diazonio-1-(3-methylphenyl)sulfonylhexa-1,5-dien-2-olate
• DTXSID80854609
• 923001-82-5
• 1-Diazonio-1-(3-methylbenzene-1-sulfonyl)hexa-1,5-dien-2-olate

• Inchi： 1S/C13H14N2O3S/c1-3-4-8-12(16)13(15-14)19(17,18)11-7-5-6-10(2)9-11/h3,5-7,9H,1,4,8H2,2H3
• InChI Key： GZOMASZVDMWTPM-UHFFFAOYSA-N
• SMILES： S(C(C(CCC=C)=O)=[N+]=[N-])(C1C=CC=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 278.07251349g/mol
• Monoisotopic Mass: 278.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 61.6Ų